Cas no 1344093-91-9 (methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate)
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate
- 1344093-91-9
- AKOS013752767
- EN300-1139873
- methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate
-
- Inchi: 1S/C10H16IN3O2/c1-7(2)13-9(10(15)16-3)6-14-5-8(11)4-12-14/h4-5,7,9,13H,6H2,1-3H3
- InChI Key: KDOYWEWJEOAITR-UHFFFAOYSA-N
- SMILES: IC1C=NN(C=1)CC(C(=O)OC)NC(C)C
Computed Properties
- Exact Mass: 337.02872g/mol
- Monoisotopic Mass: 337.02872g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56.2Ų
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139873-0.05g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1139873-0.1g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1139873-0.25g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1139873-0.5g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1139873-1.0g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1139873-2.5g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1139873-5.0g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1139873-10.0g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 10g |
$5405.0 | 2023-06-09 | ||
| Enamine | EN300-1139873-1g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1139873-5g |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate |
1344093-91-9 | 95% | 5g |
$2858.0 | 2023-10-26 |
methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate
Introduction to Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate (CAS No. 1344093-91-9)
Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate, identified by its CAS number 1344093-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of an iodo substituent and a secondary amine group in its molecular structure suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery processes.
The structural features of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate make it particularly interesting for researchers exploring novel pharmacophores. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The iodo moiety, in particular, can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biologically active compounds and have been instrumental in the development of new drugs.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate has been explored as a potential lead compound in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often dysregulated in diseases such as cancer. By modulating kinase activity, these inhibitors can offer therapeutic benefits. The amine and carboxylate functionalities in the compound's structure provide multiple points for interaction with biological targets, enhancing its pharmacological potential.
The compound's utility extends beyond kinase inhibition. Its pyrazole core is known to exhibit binding affinity towards other enzymes and receptors involved in metabolic pathways. For instance, studies have shown that pyrazole derivatives can interact with poly(ADP-ribose) polymerases (PARPs), which are implicated in DNA repair and stress response mechanisms. Inhibiting PARPs has been a promising strategy in treating certain types of cancer and neurodegenerative diseases. The synthetic accessibility of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate makes it an attractive candidate for further derivatization to explore these interactions.
The chemical synthesis of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yI)aminopropanoate involves multi-step reactions that highlight the compound's complexity. The introduction of the iodo substituent at the 4-position of the pyrazole ring typically requires careful control of reaction conditions to ensure high yield and selectivity. Additionally, the installation of the propanamido group at the 2-position necessitates precise functional group transformations, such as nucleophilic substitution or condensation reactions. These synthetic challenges underscore the compound's significance as a building block for more complex molecules.
In academic research, Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropan-0ate>1344093-91
>9
> has been utilized in various mechanistic studies to understand how structural modifications influence biological activity. For example, computational modeling has been employed to predict how different conformations of this compound might interact with target proteins. These studies not only provide insights into the compound's mechanism of action but also guide the design of next-generation analogs with improved efficacy and selectivity.
The pharmaceutical industry has also shown interest in Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2
)aminopropa
>anoa
>te
<
<
<
<
(CAS No.<<--->1344093--->91--->9)<---> is valued for its versatility in medicinal chemistry libraries. Researchers often screen such compounds to identify hits that can be optimized further through structure-based drug design or fragment-based approaches. The presence of multiple functional groups allows for diverse chemical modifications, enabling the exploration of a wide spectrum of biological activities.
In conclusion, Methyl 3-(4-iodo
(CAS No.<--->1344093--->91--->9)<---> is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the pyrazole core and i
1344093-91-9 (methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)